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Get Quote

Property Details

CAS Number 13512-57-7 [1] [2] [3]

Molecular Formula C₁₆H₂₂N₂O₅ [1] [2] [3]

Molecular Weight 322.36 g/mol [1] [2]

Melting Point 124-126 °C [1] [2]

Boiling Point 538.6 ± 50.0 °C (Predicted) [1] [2] [3]

Density 1.188 ± 0.06 g/cm³ (20 °C, 760 Torr) [1] [2] [3]

Appearance White to off-white solid [1] [2]

Storage 2-8°C [1] [2]

Synthesis of Boc-Asn-OBzl

One search result outlines a general procedure for synthesizing Boc-Asn-OBzl [1] [2]. The process can be

visualized in the following workflow:
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Start: N-[(1,1-dimethylethoxycarbonyl)amino]-L-aspartic acid

Dissolve in Methanol

Add Cesium Carbonate

Evaporate Solvent

Dissolve Solid in DMF
(forms suspension)

Add Benzyl Bromide
(dropwise, at room temperature)

Stir Overnight

Evaporate Solvent
(under reduced pressure)

Dilute with Water
and Extract with Ethyl Acetate

Wash Organic Phase
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Wash Organic Phase
with Brine

Remove Solvent
(under reduced pressure)

Suspend Crude Product
in n-Hexane, Filter, Dry

End: Obtain Boc-Asn-OBzl
(51% Yield, White Solid)

Click to download full resolution via product page

Key Details [1] [2]:

Reactants: The procedure starts with N-[(1,1-dimethylethoxycarbonyl)amino]-L-aspartic acid and
uses benzyl bromide.

Reagents & Solvents: Cesium carbonate is used as a base, with methanol and N,N-
Dimethylformamide (DMF) as primary solvents.

Workup: The crude product is isolated via evaporation, extraction into ethyl acetate, and a brine
wash. The final product is obtained by suspension in n-hexane, followed by filtration and drying under

vacuum.
Reported Yield: The described synthesis achieved a 51% yield [1] [2].

General Handling and Storage

While specific handling data for Boc-Asn-OBzl is not provided, the search results for related Boc-protected

amino acids emphasize standard safe practices for handling chemical reagents [4] [5] [6]:

Personal Protective Equipment (PPE): It is advisable to use gloves, eyeshields, and other

appropriate lab wear [6].
Storage: Store in a tightly sealed container, protected from light, and at cool temperatures

(recommended at 2-8°C for Boc-Asn-OBzl) [1] [2] [6].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s688887?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2409588.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB2409588_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2409588.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB2409588_EN.htm
https://www.smolecule.com/products/s688887?utm_src=pdf-body
https://www.sigmaaldrich.com/GB/en/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/boc-resin-cleavage
https://www.invivochem.com/boc-asp-obzl.html
https://www.watson-int.com/boc-l-aspobzl-oh-cas-7536-58-5/
https://www.watson-int.com/boc-l-aspobzl-oh-cas-7536-58-5/
https://www.smolecule.com/products/s688887?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2409588.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB2409588_EN.htm
https://www.watson-int.com/boc-l-aspobzl-oh-cas-7536-58-5/
https://www.smolecule.com/products/s688887?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research Context and Available Information

The available data is limited. One source mentions Boc-Asn-OBzl is a "useful reactant" used to isolate a

metabolite from genetically modified E. coli, but no experimental details are provided [1] [2]. Another

reference for a similar compound, Boc-Asp(OBzl)-CMK, notes its use as an interleukin-1β converting

enzyme (ICE) inhibitor in a neurobiology study [7], which may offer some indirect insight into related

research applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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